Cas no 105012-15-5 (22-Hydroxy Mifepristone)

• Product Name: 22-Hydroxy Mifepristone
• CAS No: 105012-15-5
• MF: C₂₉H₃₅NO₃
• MW: 445.593108415604
• CID: 148326
• PubChem ID: 13605512
• Update Time: 2025-04-19

22-Hydroxy Mifepristone Chemical and Physical Properties

Names and Identifiers

• Estra-4,9-dien-3-one,11-[4-(dimethylamino)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)-, (11b,17b)-
• HYDROXY MIFEPRISTONE
• 22-Hydroxy Mifepristone
• Estra-4,9-dien-3-one,11-[4-(dimethylamino)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)-, (1...
• (11beta,17beta)-11-[4-(Dimethylamino)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)-estra-4,9-dien-3-one
• (11R,13S,14S,17S)-11-(4-(dimethylamino)phenyl)-17-hydroxy-17-(3-hydroxyprop-1-ynyl)-13-methyl-6,7,8,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• (8S,11R,13S,14S,17S)-11-[4-(dimethylamino)phenyl]-17-hydroxy-17-(3-hydroxyprop-1-ynyl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• RU 42698
• ESTRA-4,9-DIEN-3-ONE, 11-(4-(DIMETHYLAMINO)PHENYL)-17-HYDROXY-17-(3-HYDROXY-1-PROPYN-1-YL)-, (11.BETA.,17.BETA.)-
• 17alpha-hydroxymifepristone
• 105012-15-5
• MIFEPRISTONE METABOLITE, 17ALPHA-HYDROXYMIFEPRISTONE
• US11124537, TABLE 3.8.2
• (11.BETA.,17.BETA.)-11-(4-(DIMETHYLAMINO)PHENYL)-17-HYDROXY-17-(3-HYDROXY-1-PROPYN-1-YL)ESTRA-4,9-DIEN-3-ONE
• BDBM518609
• SCHEMBL9356260
• NS00116626

• Inchi： 1S/C29H35NO3/c1-28-18-25(19-5-8-21(9-6-19)30(2)3)27-23-12-10-22(32)17-20(23)7-11-24(27)26(28)13-15-29(28,33)14-4-16-31/h5-6,8-9,17,24-26,31,33H,7,10-13,15-16,18H2,1-3H3/t24-,25+,26-,28-,29-/m0/s1
• InChI Key： ULLTWLWXPJPTQG-GCNJZUOMSA-N
• SMILES： O[C@@]1(C#CCO)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)N(C)C)C[C@@]21C)=O

Computed Properties

• Exact Mass: 445.26200
• Monoisotopic Mass: 445.261694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.24
• Melting Point: 113-118°C
• Boiling Point: 676.4°Cat760mmHg
• Flash Point: 362.9°C
• Refractive Index: 1.638
• PSA: 60.77000
• LogP: 4.37890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids